Cas no 1448035-55-9 (1-(2-methylphenyl)methyl-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-(2-methylphenyl)methyl-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1448035-55-9
• MF: C₁₉H₂₁N₃OS
• MW: 339.45454287529
• CID: 6295631
• PubChem ID: 71793521
• Update Time: 2025-10-29

1-(2-methylphenyl)methyl-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylphenyl)methyl-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine
• AKOS024543855
• 1448035-55-9
• 2-[1-[(2-methylphenyl)methyl]piperidin-4-yl]-5-thiophen-3-yl-1,3,4-oxadiazole
• F6246-0557
• 2-(1-(2-methylbenzyl)piperidin-4-yl)-5-(thiophen-3-yl)-1,3,4-oxadiazole
• 1-[(2-METHYLPHENYL)METHYL]-4-[5-(THIOPHEN-3-YL)-1,3,4-OXADIAZOL-2-YL]PIPERIDINE

• Inchi： 1S/C19H21N3OS/c1-14-4-2-3-5-16(14)12-22-9-6-15(7-10-22)18-20-21-19(23-18)17-8-11-24-13-17/h2-5,8,11,13,15H,6-7,9-10,12H2,1H3
• InChI Key： SNMYMMQBCXLXAN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=NN=C(C2CCN(CC3C=CC=CC=3C)CC2)O1

Computed Properties

• Exact Mass: 339.14053348g/mol
• Monoisotopic Mass: 339.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-(2-methylphenyl)methyl-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine

Recent Advances in the Study of 1-(2-methylphenyl)methyl-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS: 1448035-55-9)

The compound 1-(2-methylphenyl)methyl-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS: 1448035-55-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a piperidine core linked to a thiophene-oxadiazole moiety, has shown promise in various pharmacological studies, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. Recent research has focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic potential in preclinical models.

One of the key findings from recent studies is the compound's ability to modulate specific neurotransmitter receptors, including serotonin and dopamine receptors, which are critical targets for treating psychiatric and neurological conditions. In vitro assays have demonstrated its high affinity for these receptors, suggesting its potential as a novel psychotropic agent. Additionally, molecular docking studies have provided insights into the structural basis of its receptor interactions, highlighting the importance of the thiophene-oxadiazole moiety in binding efficacy.

Further investigations have explored the compound's anti-inflammatory properties. In animal models of chronic inflammation, 1-(2-methylphenyl)methyl-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine exhibited significant reduction in pro-inflammatory cytokine levels, comparable to standard anti-inflammatory drugs. These findings suggest its dual potential as both a CNS-active and anti-inflammatory agent, making it a versatile candidate for further development.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Results indicate that it possesses favorable absorption and distribution profiles, with moderate plasma protein binding and minimal hepatic metabolism. These properties are advantageous for oral administration and reduce the likelihood of drug-drug interactions, a common challenge in polypharmacy scenarios.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Recent structure-activity relationship (SAR) studies have identified key modifications to the piperidine and thiophene-oxadiazole groups that enhance selectivity while maintaining potency. These modifications are currently being evaluated in advanced preclinical models to assess their impact on efficacy and safety.

In conclusion, 1-(2-methylphenyl)methyl-4-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS: 1448035-55-9) represents a promising scaffold for the development of novel therapeutics targeting CNS disorders and inflammatory diseases. Ongoing research aims to further refine its pharmacological profile and advance it toward clinical trials. The compound's unique structural features and multifaceted biological activities position it as a valuable candidate for future drug discovery efforts.